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Compound of Interest

Compound Name: Methylboronic Acid-d3

Cat. No.: B568785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of solid Methylboronic Acid-d3. The information is compiled from various chemical data

sources and is intended to support research and development activities.

Core Physical Properties
Methylboronic Acid-d3 is the deuterated form of methylboronic acid, a versatile building block

in organic synthesis, notably in Suzuki-Miyaura cross-coupling reactions.[1][2][3][4] Its physical

properties are crucial for handling, storage, and application in synthetic protocols.

Appearance: The compound is typically described as a solid.[2][5] Specific appearances noted

include pale yellow solid[2] and white to off-white crystalline powder.[4]

Storage: Recommended storage conditions are in a refrigerator[1][2] or at room temperature,

ensuring the compound is kept away from light and moisture.[6]

Quantitative Physical Data
The following tables summarize the key quantitative physical characteristics of Methylboronic
Acid-d3. It is important to note that some of these values are predicted and may vary based on

experimental conditions and purity.

Table 1: Molar and Density Properties
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Property Value Source

Molecular Formula CH₂D₃BO₂ [2][3][7][8][9]

Molecular Weight 62.88 g/mol [2][3][6][7][8][10]

Density 1.0 ± 0.1 g/cm³ (Predicted) [11]

Table 2: Thermal and Solubility Properties

Property Value Source

Melting Point 87-91°C [1][2][11]

Boiling Point
141.7 ± 23.0 °C at 760 mmHg

(Predicted)
[11]

Solubility
Slightly soluble in DMSO and

Water
[1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of

Methylboronic Acid-d3 are not readily available in the public domain. However, standard

laboratory procedures for solid compounds can be applied. The following are generalized

methodologies based on common laboratory practices.

Determination of Melting Point
The melting point of a solid is a key indicator of its purity. A sharp melting point range typically

signifies a high-purity compound.

Methodology:

Sample Preparation: A small amount of the Methylboronic Acid-d3 solid is finely ground

into a powder.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.[12]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate. To save time, it can be heated quickly to

a temperature about 15-20°C below the expected melting point, and then the heating rate is

reduced to 1-2°C per minute.[12]

Observation: The temperature at which the solid first begins to melt and the temperature at

which it becomes completely liquid are recorded as the melting point range.

Determination of Solubility
Solubility tests are conducted to understand the behavior of the compound in various solvents,

which is critical for reaction setup and purification.

Methodology:

Solvent Selection: A range of common laboratory solvents (e.g., water, DMSO, ethanol) are

used.

Sample Addition: A small, measured amount of Methylboronic Acid-d3 is added to a test

tube containing a specific volume of the solvent (e.g., 2-3 mL).[13]

Mixing: The mixture is agitated or stirred to facilitate dissolution.

Observation: The solubility is observed and categorized as soluble, slightly soluble, or

insoluble based on visual inspection.[13]

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the physical characterization of a solid

compound like Methylboronic Acid-d3.
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Caption: Workflow for Physical Characterization of a Solid Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b568785?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL6019603.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82695976.htm
https://cymitquimica.com/products/TR-M265092/1332481-37-4/methylboronic-acid-d3/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3373202_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/165336
https://isotope.com/methylboronic-acid-methyl-d3-dlm-10186
https://isotope.com/methylboronic-acid-methyl-d3-dlm-10186
https://www.usbio.net/biochemicals/164961/Methylboronic-Acidd3
https://www.scbt.com/p/methylboronic-acid-d3-1332481-37-4
https://www.lgcstandards.com/US/en/Methylboronic-Acid-d3/p/TRC-M265092
https://pubchem.ncbi.nlm.nih.gov/compound/Methylboronic-Acid-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Methylboronic-Acid-d3
https://wap.guidechem.com/dictionary/en/1332481-37-4.html
https://people.sabanciuniv.edu/sonmez/ns207/Experiments/exp-1.pdf
https://www.scribd.com/document/763198258/lab-experiment-3-identification-of-a-substance-by-physical-properties
https://www.benchchem.com/product/b568785#physical-characteristics-of-methylboronic-acid-d3-solid
https://www.benchchem.com/product/b568785#physical-characteristics-of-methylboronic-acid-d3-solid
https://www.benchchem.com/product/b568785#physical-characteristics-of-methylboronic-acid-d3-solid
https://www.benchchem.com/product/b568785#physical-characteristics-of-methylboronic-acid-d3-solid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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